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Chloroquine N-oxide NMR characterization
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Compound Focus: Chloroquine N-oxide

CAS No.: 68121-48-2

Cat. No.: S912067

NMR Spectral Data Summary

The following table consolidates the key NMR data used to confirm the structure of Chloroquine N-oxide,

with a notable absence of the N-CH2 signal in the (A1H ) NMR spectrum being a critical identifier [1].

Nucleus | Parameter Data and Observations

| (A"1H ) NMR | - Key Change: The proton signals for the N-CHz2 group (originally between 2.3-2.5 ppm in
Chloroquine) were absent in the N-oxide spectrum [1]. « Other protons: Aromatic and quinoline ring
protons appeared as a complex multiplet between 6.8 and 8.5 ppm [1]. | | ( AM{13}C ) NMR | Data was
obtained but specific chemical shift values were not detailed in the available abstract. The full spectrum was
used for structural confirmation [1]. | | 2D NMR (HSQC) | Performed to confirm ( A1H ) and ( AM{13}C)

correlations and aid in full structural elucidation [1]. | | Deuteration Solvent | DMSO-de [1] |

Supporting Analytical Data

The structure of Chloroquine N-oxide was further confirmed using other spectroscopic and analytical

techniques, as summarized below [1].
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Technique Key Findings / Data

Mass Spectrometry (MS) Accurate mass was confirmed [1].

Infrared (IR) Spectroscopy Specific IR spectral data was obtained for characterization [1].
High-Performance Liquid Used to identify and monitor the formation of the degradation
Chromatography (HPLC) product under oxidative stress conditions [1].

Experimental Workflow for Identification & Synthesis

The identification and synthesis of Chloroquine N-oxide followed a clear experimental pathway, from

forced degradation to structural confirmation. The diagram below outlines the key steps in this process [1].
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Chloroquine N-oxide Experimental Workflow
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Key Experimental Details

¢ Oxidative Stress Conditions: The degradation product was generated by subjecting Chloroquine to
hydrogen peroxide (H2032) [1].

e Synthesis Advantage: The developed synthetic route for Chloroquine N-oxide is noted for being
efficient and not requiring chromatographic purification, which is beneficial for obtaining a pure
standard [1] [2].

e Structural Confirmation: The combined spectroscopic data (IR, NMR, MS) conclusively confirmed
that the N-oxidation occurs at the tertiary amine nitrogen of the side chain, not the quinoline
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nitrogen [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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